![molecular formula C9H11N3O2 B2573632 3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one CAS No. 2202367-93-7](/img/structure/B2573632.png)
3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one
Overview
Description
“3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one”, also known as M4MS or 4MS, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications across various industries. It belongs to the class of organic compounds known as aminopyrimidines and derivatives . These are organic compounds containing an amino group attached to a pyrimidine ring .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as “3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one”, often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The synthetic strategies used often involve sp3-hybridization, which allows for efficient exploration of the pharmacophore space .Molecular Structure Analysis
The molecular structure of “3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles widely used by medicinal chemists . The structure is further characterized by the presence of a pyrimidine ring, which is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .Scientific Research Applications
- The pyrrolidine scaffold has been investigated for its potential as an anticancer agent. Researchers have synthesized derivatives of 3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one and evaluated their cytotoxicity against cancer cell lines. These compounds exhibit promising activity, making them candidates for further development .
- The pyrrolidine ring’s stereochemistry and functional groups contribute to anti-inflammatory effects. Researchers have explored derivatives of 3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one as potential inhibitors of inflammatory pathways. These compounds may modulate cytokine production or interfere with inflammatory signaling .
- Some derivatives of 3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one have demonstrated better anti-fibrotic activity than existing drugs like Pirfenidone. These compounds could be valuable in treating fibrotic diseases, such as pulmonary fibrosis .
- The stereogenicity of pyrrolidine carbons influences the binding mode to enantioselective proteins. Different stereoisomers and spatial orientations of substituents lead to varying biological profiles. Medicinal chemists can exploit this feature to design novel drug candidates .
- The pyrrolidine ring’s sp3-hybridization and non-planarity (pseudorotation) allow efficient exploration of pharmacophore space. Researchers use it as a scaffold to create diverse compounds with improved ADME/Tox properties .
- Beyond the mentioned fields, 3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one derivatives may find applications in antiviral research, CNS disorders, and metabolic diseases. Further studies are needed to uncover their full potential .
Anticancer Agents
Anti-inflammatory Properties
Antifibrotic Agents
Enantioselective Protein Binding
Scaffold for Drug Design
Other Applications
Mechanism of Action
Target of Action
Compounds with pyrrolidine rings and pyrimidine moieties have been widely used in medicinal chemistry to obtain compounds for the treatment of various human diseases .
Biochemical Pathways
The influence of the structural modifications on the activities of similar compounds has been discussed .
properties
IUPAC Name |
3-(2-methylpyrimidin-4-yl)oxypyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2/c1-6-10-5-3-8(12-6)14-7-2-4-11-9(7)13/h3,5,7H,2,4H2,1H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMADBZONRZAAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCNC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6,6-Dioxo-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carboxylic acid](/img/structure/B2573550.png)
![N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-fluorobenzamide](/img/structure/B2573555.png)
![N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide](/img/structure/B2573556.png)
![ethyl 2-(2-bromobenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2573557.png)
![2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide](/img/structure/B2573562.png)
![ethyl 2-benzamido-3-(benzo[d]thiazol-2-yl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2573571.png)
![2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide](/img/structure/B2573572.png)